Cas no 2228217-98-7 (5-methoxy-1,3-dimethyl-4-(nitromethyl)-1H-pyrazole)

• Product Name: 5-methoxy-1,3-dimethyl-4-(nitromethyl)-1H-pyrazole
• CAS No: 2228217-98-7
• MF: C₇H₁₁N₃O₃
• MW: 185.180541276932
• CID: 5902313
• PubChem ID: 165879735
• Update Time: 2025-10-29

5-methoxy-1,3-dimethyl-4-(nitromethyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 5-methoxy-1,3-dimethyl-4-(nitromethyl)-1H-pyrazole
• 2228217-98-7
• EN300-1801385

• Inchi： 1S/C7H11N3O3/c1-5-6(4-10(11)12)7(13-3)9(2)8-5/h4H2,1-3H3
• InChI Key： CVBQGGFDLWXQCZ-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C[N+](=O)[O-])C(C)=NN1C

Computed Properties

• Exact Mass: 185.08004122g/mol
• Monoisotopic Mass: 185.08004122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 72.9Ų

Additional information on 5-methoxy-1,3-dimethyl-4-(nitromethyl)-1H-pyrazole

Introduction to 5-methoxy-1,3-dimethyl-4-(nitromethyl)-1H-pyrazole (CAS No. 2228217-98-7)

5-methoxy-1,3-dimethyl-4-(nitromethyl)-1H-pyrazole (CAS No. 2228217-98-7) is a novel compound that has garnered significant attention in the fields of chemistry, biochemistry, and pharmaceutical research. This compound belongs to the class of pyrazoles, which are five-membered heterocyclic compounds with two nitrogen atoms. The unique structural features of 5-methoxy-1,3-dimethyl-4-(nitromethyl)-1H-pyrazole, including the presence of a nitromethyl group and methoxy substituents, make it a promising candidate for various applications, particularly in drug discovery and development.

The chemical structure of 5-methoxy-1,3-dimethyl-4-(nitromethyl)-1H-pyrazole is characterized by a pyrazole ring with a methoxy group at the 5-position, methyl groups at the 1 and 3 positions, and a nitromethyl group at the 4-position. These functional groups contribute to the compound's stability and reactivity, making it an interesting subject for both synthetic and biological studies. Recent research has focused on understanding the physicochemical properties of this compound and its potential biological activities.

In terms of synthetic chemistry, 5-methoxy-1,3-dimethyl-4-(nitromethyl)-1H-pyrazole can be synthesized through various methods. One common approach involves the reaction of 3-methoxyacrylonitrile with hydrazine to form the corresponding hydrazide, followed by condensation with an appropriate aldehyde or ketone to introduce the nitromethyl group. This synthetic route is well-documented in the literature and has been optimized to achieve high yields and purity levels.

The physicochemical properties of 5-methoxy-1,3-dimethyl-4-(nitromethyl)-1H-pyrazole have been extensively studied. It is a solid at room temperature with a melting point ranging from 90°C to 95°C. The compound exhibits good solubility in polar organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), which facilitates its use in various experimental setups. Additionally, its stability under different conditions has been evaluated, showing that it remains stable under standard laboratory conditions.

In the realm of biological research, 5-methoxy-1,3-dimethyl-4-(nitromethyl)-1H-pyrazole has shown promising activity in several assays. One notable area of interest is its potential as an anti-inflammatory agent. Studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in vitro. These findings suggest that it may have therapeutic potential in treating inflammatory diseases.

Beyond its anti-inflammatory properties, 5-methoxy-1,3-dimethyl-4-(nitromethyl)-1H-pyrazole has also been investigated for its antimicrobial activity. Research has shown that it exhibits broad-spectrum activity against both Gram-positive and Gram-negative bacteria. The mechanism of action appears to involve disruption of bacterial cell membranes, leading to cell death. This property makes it a candidate for developing new antimicrobial agents to combat drug-resistant strains.

In addition to its direct biological activities, 5-methoxy-1,3-dimethyl-4-(nitromethyl)-1H-pyrazole has been explored as a building block for more complex molecules. Its versatile reactivity allows for the introduction of additional functional groups through various chemical transformations. This flexibility is particularly valuable in drug design and development, where the ability to fine-tune molecular properties is crucial for optimizing therapeutic efficacy and safety profiles.

The safety profile of 5-methoxy-1,3-dimethyl-4-(nitromethyl)-1H-pyrazole has also been evaluated in preclinical studies. Toxicity assessments have shown that it is well-tolerated at therapeutic doses with minimal side effects observed in animal models. However, further studies are needed to fully understand its long-term safety and potential interactions with other drugs or biological systems.

In conclusion, 5-methoxy-1,3-dimethyl-4-(nitromethyl)-1H-pyrazole (CAS No. 2228217-98-7) is a promising compound with diverse applications in chemistry and biology. Its unique structural features and favorable physicochemical properties make it an attractive candidate for further research and development. Ongoing studies are likely to uncover additional biological activities and potential therapeutic uses, contributing to advancements in drug discovery and medicinal chemistry.